Cas no 886061-26-3 ((S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol)

(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol structure
886061-26-3 structure
Product Name:(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol
CAS No:886061-26-3
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD07784069
CID:712043
PubChem ID:25418153
Update Time:2024-12-09

(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-3-(4-chlorophenyl)propan-1-ol
    • (S)-3-(4-CHLOROPHENYL)-BETA-ALANINOL
    • (S)-beta-(4-Chlorophenyl)alaninol
    • Benzenepropanol, g-amino-4-chloro-, (gS)-
    • (S)-3-Amino-3-(4-chlorophenyl)-1-propanol
    • MFCD07784069
    • 886061-26-3
    • EN300-1163837
    • AKOS006285691
    • CS-0101763
    • (3s)-3-amino-3-(4-chlorophenyl)propan-1-ol
    • AMY37557
    • SCHEMBL391358
    • JGNACDMQJLVKIU-VIFPVBQESA-N
    • DTXSID40649659
    • (s)-3-amino-3-(4-chloro-phenyl)-propan-1-ol
    • FS-2116
    • (γS)-γ-Amino-4-chlorobenzenepropanol (ACI)
    • (S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol
    • MDL： MFCD07784069
    • Inchi： 1S/C9H12ClNO/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,11H2/t9-/m0/s1
    • InChI Key： JGNACDMQJLVKIU-VIFPVBQESA-N
    • SMILES： [C@H](C1C=CC(Cl)=CC=1)(N)CCO

Computed Properties

  • Exact Mass: 185.06100
  • Monoisotopic Mass: 185.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.216
  • Boiling Point: 327.9°C at 760 mmHg
  • Flash Point: 152.1°C
  • Refractive Index: 1.574
  • PSA: 46.25000
  • LogP: 2.42250

(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol Security Information

(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol Pricemore >>

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(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol Production Method

Production Method 1

131690-60-3 131690-60-3
886061-26-3 886061-26-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
Ruthenium-catalyzed asymmetric epoxidation of olefins using H2O2, part I: synthesis of new chiral N,N,N-tridentate pybox and pyboxazine ligands and their ruthenium complexes
Tse, Man Kin; Bhor, Santosh; Klawonn, Markus; Anilkumar, Gopinathan; Jiao, Haijun; et al, Chemistry - A European Journal, 2006, 12(7), 1855-1874

Production Method 2

131690-60-3 131690-60-3
886061-26-3 886061-26-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 5 h, reflux; reflux → 0 °C
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, rt
Reference
Deep learning-driven scaffold hopping in the discovery of Akt kinase inhibitors
Wang, Zuqin; Ran, Ting; Xu, Fang; Wen, Chang; Song, Shukai; et al, Chemical Communications (Cambridge, 2021, 57(81), 10588-10591

Production Method 3

131690-60-3 131690-60-3
886061-26-3 886061-26-3
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  45 h, 0 °C; 30 min, 0 °C
1.2 Reagents: Methanol ;  3 d, rt
Reference
Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases
Addie, Matt; Ballard, Peter; Buttar, David; Crafter, Claire; Currie, Gordon; et al, Journal of Medicinal Chemistry, 2013, 56(5), 2059-2073

(S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol Raw materials

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